Cas no 1404829-01-1 (2-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid)

2-{(tert-Butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and an ethyl-substituted imidazole side chain. The Boc group enhances stability, facilitating selective deprotection under mild acidic conditions, making it valuable in peptide synthesis and medicinal chemistry applications. The imidazole moiety provides metal-binding and hydrogen-bonding capabilities, useful in catalysis and ligand design. Its structural versatility allows for further functionalization, enabling the development of complex bioactive molecules. This compound is particularly advantageous in protecting-group strategies and as a building block for heterocyclic and peptidomimetic frameworks. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.
2-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid structure
1404829-01-1 structure
Product Name:2-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid
CAS No:1404829-01-1
MF:C13H21N3O4
MW:283.323543310165
CID:5905112
PubChem ID:64142931
Update Time:2025-07-15

2-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid
    • AKOS013460963
    • EN300-1298751
    • 1404829-01-1
    • 2-{[(tert-butoxy)carbonyl]amino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid
    • Inchi: 1S/C13H21N3O4/c1-5-16-7-6-14-10(16)8-9(11(17)18)15-12(19)20-13(2,3)4/h6-7,9H,5,8H2,1-4H3,(H,15,19)(H,17,18)
    • InChI Key: RSHSETCPPVPHRC-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)CC1=NC=CN1CC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 283.15320616g/mol
  • Monoisotopic Mass: 283.15320616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 93.4Ų

2-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1298751-1.0g
2-{[(tert-butoxy)carbonyl]amino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid
1404829-01-1
1g
$0.0 2023-06-06
Enamine
EN300-1298751-50mg
2-{[(tert-butoxy)carbonyl]amino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid
1404829-01-1
50mg
$707.0 2023-09-30
Enamine
EN300-1298751-100mg
2-{[(tert-butoxy)carbonyl]amino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid
1404829-01-1
100mg
$741.0 2023-09-30
Enamine
EN300-1298751-250mg
2-{[(tert-butoxy)carbonyl]amino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid
1404829-01-1
250mg
$774.0 2023-09-30
Enamine
EN300-1298751-500mg
2-{[(tert-butoxy)carbonyl]amino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid
1404829-01-1
500mg
$809.0 2023-09-30
Enamine
EN300-1298751-1000mg
2-{[(tert-butoxy)carbonyl]amino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid
1404829-01-1
1000mg
$842.0 2023-09-30
Enamine
EN300-1298751-2500mg
2-{[(tert-butoxy)carbonyl]amino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid
1404829-01-1
2500mg
$1650.0 2023-09-30
Enamine
EN300-1298751-5000mg
2-{[(tert-butoxy)carbonyl]amino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid
1404829-01-1
5000mg
$2443.0 2023-09-30
Enamine
EN300-1298751-10000mg
2-{[(tert-butoxy)carbonyl]amino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid
1404829-01-1
10000mg
$3622.0 2023-09-30

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid (CAS No. 1404829-01-1)

2-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid (CAS No. 1404829-01-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name Boc-protected imidazole propanoic acid derivative, is a key intermediate in the synthesis of various biologically active molecules. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and an imidazole ring, makes it a versatile building block for drug discovery and development.

The growing interest in imidazole-based compounds stems from their widespread applications in designing enzyme inhibitors, antiviral agents, and anti-inflammatory drugs. Researchers are particularly intrigued by the compound's potential role in modulating protein-protein interactions, a hot topic in modern drug discovery. With the rise of computational chemistry and AI-assisted drug design, compounds like 2-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid are being extensively studied for their molecular docking properties and binding affinities to various biological targets.

From a synthetic chemistry perspective, the Boc-protected amino acid moiety in this compound offers excellent stability during multi-step reactions, making it invaluable for peptide synthesis and combinatorial chemistry. The 1-ethyl-1H-imidazol-2-yl substituent contributes to the molecule's hydrogen bonding capacity and aromatic character, properties that are crucial for developing bioactive small molecules. Recent publications have highlighted its utility in creating targeted therapeutics for various diseases, aligning with the current trend toward personalized medicine.

The compound's physicochemical properties have been carefully characterized to support its use in pharmaceutical applications. Its logP value and solubility profile make it suitable for drug formulation studies, while its stability under various pH conditions ensures reliable performance in biological assays. These characteristics are particularly relevant given the increasing focus on drug-like properties and ADME optimization in preclinical research.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes for 2-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid. This aligns with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and reduced waste generation. The compound's potential for catalytic transformations and atom-economical reactions makes it an interesting subject for process chemistry optimization.

Analytical methods for characterizing CAS No. 1404829-01-1 have been extensively developed, including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These techniques ensure the compound meets the stringent quality standards required for pharmaceutical intermediates. The availability of detailed spectral data and characterization reports facilitates its adoption in research laboratories worldwide.

Looking toward future applications, 2-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-2-yl)propanoic acid shows promise in emerging areas such as PROTAC technology and degrader molecules. Its ability to serve as a linker component in bifunctional compounds positions it as a valuable tool in the development of targeted protein degradation therapeutics, one of the most exciting frontiers in drug discovery today.

The compound's relevance extends to academic research as well, where it serves as a model for studying heterocyclic chemistry and protective group strategies. Many universities incorporate derivatives of this molecule in their advanced organic chemistry curricula, highlighting its importance in chemical education and research training.

From a commercial perspective, the demand for high-purity 1404829-01-1 continues to grow, driven by pharmaceutical companies and contract research organizations. Suppliers are responding by offering the compound in various quantities and purity grades to meet diverse research needs. The development of cost-effective synthesis methods remains an active area of investigation to make this valuable intermediate more accessible to the scientific community.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.